Cas no 1396863-28-7 (1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate)

1-(1,3-Benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate is a heterocyclic compound featuring a benzothiazole core linked to an azetidine ring and a 4-phenyloxane carboxylate moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The benzothiazole group is known for its pharmacological relevance, while the azetidine ring enhances conformational rigidity, potentially improving binding affinity. The 4-phenyloxane carboxylate moiety may contribute to solubility and metabolic stability. This compound could serve as an intermediate in synthesizing novel therapeutics, particularly targeting central nervous system disorders or inflammation. Its well-defined structure allows for precise modifications to optimize pharmacokinetic properties. Further research is warranted to explore its full potential.
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate structure
1396863-28-7 structure
Product Name:1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
CAS No:1396863-28-7
MF:C22H22N2O3S
MW:394.486684322357
CID:5402000
Update Time:2025-06-07

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • VTKFIBSDWPXKCG-UHFFFAOYSA-N
    • 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
    • Inchi: 1S/C22H22N2O3S/c25-20(22(10-12-26-13-11-22)16-6-2-1-3-7-16)27-17-14-24(15-17)21-23-18-8-4-5-9-19(18)28-21/h1-9,17H,10-15H2
    • InChI Key: VTKFIBSDWPXKCG-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=CC=CC=C2)(C(OC2CN(C3=NC4=CC=CC=C4S3)C2)=O)CC1

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6274-0534-2μmol
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6274-0534-5μmol
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6274-0534-10μmol
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6274-0534-20μmol
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6274-0534-1mg
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
1mg
$54.0 2023-09-09
Life Chemicals
F6274-0534-2mg
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
2mg
$59.0 2023-09-09
Life Chemicals
F6274-0534-3mg
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
3mg
$63.0 2023-09-09
Life Chemicals
F6274-0534-4mg
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
4mg
$66.0 2023-09-09
Life Chemicals
F6274-0534-5mg
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
5mg
$69.0 2023-09-09
Life Chemicals
F6274-0534-10mg
1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate
1396863-28-7
10mg
$79.0 2023-09-09

Additional information on 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate (CAS No. 1396863-28-7): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate, identified by its CAS number 1396863-28-7, represents a structurally intricate compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This molecule, featuring a hybrid scaffold comprising a benzothiazole moiety linked to an azetidine ring and further connected to a phenyloxane carboxylate group, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The structural composition of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate is notable for its potential biological activity. The benzothiazole moiety is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. Its presence in this compound suggests that it may inherit or modulate some of these beneficial effects. Additionally, the azetidine ring introduces a rigid bicyclic structure that can enhance binding affinity to biological targets, while the phenyloxane carboxylate moiety adds another layer of complexity, potentially influencing solubility and metabolic stability.

In recent years, the development of hybrid molecules that combine multiple pharmacophoric units has become a cornerstone in medicinal chemistry. These compounds often exhibit enhanced biological activity and reduced toxicity compared to their parent structures. The unique architecture of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate aligns with this trend, making it an attractive scaffold for designing novel therapeutic agents. The integration of the benzothiazole, azetidine, and phenyloxane units into a single molecule allows for fine-tuned optimization of its pharmacokinetic and pharmacodynamic properties.

Current research in chemical biology has highlighted the importance of understanding the molecular interactions between small molecules and biological targets. Computational modeling and structure-based drug design have emerged as powerful tools in this regard. The complex three-dimensional structure of 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate provides an excellent opportunity for such studies. By leveraging advanced computational techniques, researchers can predict how this compound might interact with enzymes, receptors, or other cellular components, thereby gaining insights into its potential mechanisms of action.

One of the most compelling aspects of this compound is its potential application in addressing multifaceted diseases. For instance, studies have shown that molecules containing the benzothiazole scaffold can modulate various signaling pathways involved in inflammation and cancer progression. Similarly, the azetidine ring has been explored for its ability to interfere with protein-protein interactions critical for disease pathogenesis. The combination of these features in 1-(1,3-benzothiazol-2-yl)azetidin-3-yl 4-phenyloxane-4-carboxylate suggests that it may possess dual or even multiple modes of action, making it a versatile tool for therapeutic development.

The phenyloxane carboxylate group further enriches the structural diversity of this compound. This moiety not only contributes to its overall solubility but also introduces additional hydrogen bonding capabilities, which can be crucial for optimizing binding affinity to biological targets. In drug design, such functional groups are often strategically incorporated to enhance receptor binding or improve metabolic stability. The presence of the carboxylate group in 1-(1,3-benzothiazol-2-yl)azetidin-3-y] azetidin -3 - yl 4 - phen ylo xane - 4 - carbox ylate underscores its potential as a lead compound for further medicinal chemistry optimization.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 1-(1,3-benzothiazol -2 - yl) azetidin -3 - yl 4 - phen ylo xane -4 - carbox ylate. Modern synthetic methodologies allow for precise control over reaction conditions, ensuring high yields and purity levels essential for preclinical studies. These improvements have accelerated the discovery pipeline for novel therapeutics by enabling rapid access to structurally diverse compounds with tailored biological properties.

In conclusion,1-(1 , 3 - benzothia zol -2 - yl ) azeti di ne -3 - yl 4 - phen ylo xane -4 - carbox ylate (CAS No .1396863 -28 -7) stands out as a promising entity in the field of chemical biology and medicinal chemistry . Its unique structural features , encompassing the benzothiazole, azetidine, and phenyloxane moieties , position it as a versatile scaffold for developing novel therapeutic agents . Further exploration into its biological activity , mechanism of action , and pharmacokinetic properties will undoubtedly contribute to advancing our understanding of disease processes and identifying new treatment strategies . As research continues to uncover the potential of hybrid molecules like this one , their role in addressing complex diseases will likely become increasingly significant .

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited